Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)12-4-6-13(18)7-5-12/h4-7,18H,8-11H2,1-3H3
• InChI Key: YEHWSWXESXPBOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)O
• Molecular Formula: C15H22N2O3
• DSSTOX Substance ID: DTXSID80470641
• Molecular Weight: 278.35 g/mol
• CAS RN: 158985-25-2

Description

Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate is a chemical compound with the molecular formula C15H22N2O3. It has a molecular weight of 278.35. It is a solid substance and is also known as Olaparib Impurity 7.

Synthesis Analysis

The synthesis of this compound involves several steps. In one method, 4-hydroxyphenylpiperazine is reacted with NaOH and di-tert-butyl dicarbonate. The reaction mixture is stirred at room temperature overnight, and the product is collected as a tan solid. Another method involves the use of triethylamine and di-tert-butyl dicarbonate in dichloromethane or tetrahydrofuran.

Molecular Structure Analysis

The molecular structure of this compound has been confirmed by various spectroscopic studies, including FT-IR, 1H & 13C NMR, and LCMS. Single crystal X-ray diffraction analysis has also been used to further confirm the structure.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a sealed container in a dry environment at room temperature.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 4-(4-hydroxyphenyl)piperazine-1-carboxylate and its derivatives are primarily studied for their synthesis and structural characterization. For instance, Sanjeevarayappa et al. (2015) synthesized a related compound using condensation reactions and characterized it through various spectroscopic methods and X-ray diffraction studies. The compound exhibited moderate anthelmintic activity but poor antibacterial activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015). Similarly, Kulkarni et al. (2016) synthesized derivatives of N-Boc piperazine and analyzed their molecular structures through X-ray diffraction and Hirshfeld surface analysis, finding them to have moderate antibacterial and antifungal activities (Kulkarni et al., 2016).

Pharmacological Core and Biological Evaluation

Some derivatives of this compound serve as pharmacologically useful cores. Gumireddy et al. (2021) demonstrated the synthesis of a sterically congested piperazine derivative with potential pharmacological applications (Gumireddy et al., 2021). Another study by Yang et al. (2021) focused on tert-butyl 4-(4-nitrophenyl)piperazine-1-carboxylate, providing insights into its molecular structure and stability using density functional theory (DFT) calculations (Yang et al., 2021).

Anticorrosive Behavior

The anticorrosive behavior of novel tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for carbon steel in acidic environments was investigated by Praveen et al. (2021). This compound showed high inhibition efficiency against corrosion, highlighting its potential as a corrosion inhibitor (Praveen et al., 2021).

Crystal Structure and Molecular Interactions

Studies on the crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate by Mamat et al. (2012) revealed typical bond lengths and angles, providing fundamental insights into the molecular architecture of such compounds (Mamat, Flemming, & Köckerling, 2012).

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to handle this compound with appropriate safety measures, including wearing protective clothing and eye protection.